Cas no 1361529-38-5 (2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol)

• Product Name: 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol
• CAS No: 1361529-38-5
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4967760
• Update Time: 2025-05-19

2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-7-3-8(14)11(9(15)4-7)10-2-1-6(5-18)12(16)17-10/h1-4,18H,5H2
• InChI Key： FNNOHRUBFAQWRF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(CO)=C(N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.9
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol

Professional Introduction to 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361529-38-5)

2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 1361529-38-5, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of a fluoro substituent and a trichlorophenyl group in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The fluoro atom at the 2-position of the pyridine ring is a well-documented pharmacophore that enhances metabolic stability, binding affinity, and bioavailability of pharmaceutical agents. In contrast, the trichlorophenyl group at the 6-position introduces electron-withdrawing effects and contributes to the overall lipophilicity of the molecule. These structural features have been extensively studied in the context of developing novel small-molecule drugs targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol and biological targets. Studies have demonstrated that this compound exhibits promising binding properties with enzymes and receptors involved in critical biological pathways. For instance, research has indicated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The fluoro substituent, in particular, has been shown to modulate the binding affinity by influencing hydrogen bonding networks and electronic distributions.

The trichlorophenyl moiety further enhances the pharmacological profile of this compound by contributing to its solubility and membrane permeability. These properties are essential for achieving effective drug delivery systems, particularly in oral and intravenous formulations. Moreover, the structural rigidity provided by the pyridine ring and aromatic substituents allows for precise tuning of pharmacokinetic parameters, which is crucial for optimizing therapeutic efficacy.

In vitro studies have revealed that 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol exhibits significant inhibitory activity against several disease-related targets. For example, research has shown its effectiveness in reducing inflammation by modulating cytokine production pathways. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. The fluoro atom has been identified as a key factor in enhancing these effects by improving binding interactions with target proteins.

The synthesis of 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

As interest in fluorinated compounds continues to grow due to their favorable pharmacokinetic profiles, 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol represents a promising lead compound for further investigation. Ongoing research aims to explore its potential applications in treating infectious diseases, cardiovascular disorders, and other conditions where targeted molecular intervention is required. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical trials.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials like 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol. Manufacturers specializing in fine chemicals play a crucial role in ensuring the consistent supply of such compounds for research purposes. By adhering to stringent quality control measures and regulatory standards, these companies help facilitate groundbreaking discoveries that could lead to life-saving treatments.

In conclusion, 2-Fluoro-6-(2,4,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361529-38-5) is a structurally unique compound with significant potential in pharmaceutical applications. Its combination of a fluoro substituent and a trichlorophenyl group provides an ideal platform for developing innovative therapeutic agents. With ongoing research efforts focused on elucidating its biological activities and optimizing its pharmacological properties, this compound is poised to make substantial contributions to modern medicine.